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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the capabilities of the WENZEL LH 65 Coordinate
Measuring Machine (CMM) for scientific applications where precision and accuracy are
paramount. The LH 65 is a versatile and reliable measuring instrument suitable for a wide
range of tasks, from the quality control of medical implants to the dimensional verification of
complex laboratory equipment.[1][2] This document provides a comprehensive overview of its
technical specifications, potential experimental protocols, and visual workflows to aid
researchers and professionals in leveraging this powerful tool.

Core Technical Specifications

The WENZEL LH 65 is a bridge-type CMM known for its high mechanical accuracy, stability,
and flexibility.[1][3] It is available in three models—Standard, Premium, and Premium-Select—
offering varying levels of accuracy and performance to meet diverse research needs.[1][3] The
machine's foundation on a granite base plate ensures optimal long-term stability and consistent
thermal behavior across all axes.[4]

Quantitative Data Summary

The following tables summarize the key quantitative specifications of the WENZEL LH 65.

Table 1: Measuring Ranges and Physical Dimensions
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Specification

Value

X-Axis Measurement Range

650 mm[1][5]

Y-Axis Measurement Range

700 mm or 1200 mm (custom ranges available)

[1]5]

Z-Axis Measurement Range

500 mm[1][5]

Useable Table Surface

1450mm x 850mm or 1900mm x 850mm[5]

Machine Weight

1270 kg or 1780 kg[5]

Permissible Part Weight

500 kg or 700 kg[5]

Overall Width

1230 mm[5]

Overall Length

1560 mm or 2085 mm([5]

Overall Height

2500 mm[5]

Table 2: Performance and Accuracy
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Specification

Value

Measurement System

Photoelectric scale system, Optical division 20

Hm[5]

Resolution 0.1 umI[5]
Probing Uncertainty (SP25 Head) 1.4 um[5]
Probing Uncertainty (SP80 Head) 1.4 uym[5]

Volumetric Length Measuring Uncertainty
(SP25/80 Head)

1.4 ym + L/350[5]

Volumetric Scanning Probing Uncertainty

2.0 pm[5]
(SP25/80 Head)
CNC-Mode Max Velocity (Axial) 400 mm/s[5]
CNC-Mode Max Velocity (Volumetric) 690 mm/s[5]

CNC-Mode Max Acceleration (Axis-Related)

1200 mm/s?[5]

CNC-Mode Max Acceleration (Volumetric)

2000 mm/s?[5]

Table 3: Environmental and Operational Requirements

Specification Value

Operating Temperature 15-30°CJ5]
Temperature Range for MPEE 19-21°C[5]
Relative Humidity 40-70%]5]

Electrical Supply

Single-phase AC, 115/230 V £ 10 %, 50/60
Hz[5]

Compressed Air Supply Pressure

6-10 bar[5]

Air Consumption (Minimum)

70 NI/min[5]

Scientific Applications and Experimental Protocols
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The high precision and versatility of the WENZEL LH 65 make it a valuable tool for various
scientific and research applications, particularly in fields requiring stringent quality control and
dimensional analysis.

Application 1: Quality Control of Medical Implants

Context: The safety and efficacy of medical implants, such as orthopedic joint replacements or
dental implants, are critically dependent on their dimensional accuracy and adherence to
design specifications. CMMs play a vital role in ensuring these devices meet the required
tolerances for safe and reliable performance.

Experimental Protocol: Dimensional Verification of a Tibial Tray Implant

o Objective: To verify that the critical dimensions of a batch of tibial tray implants meet the
design specifications as defined in the CAD model.

e Materials:
o WENZEL LH 65 CMM (Premium-Select model for highest accuracy)
o Renishaw SP25M scanning probe with a variety of styli
o Fixture to securely hold the tibial tray without distortion
o CAD model of the tibial tray implant
o WENZEL Metrology Software (e.g., WM | Quartis)
o Methodology:
1. Preparation:

= The CMM and the implant are allowed to acclimate to the controlled environment of the
metrology lab (19-21°C) for at least 4 hours to ensure thermal stability.[5]

» The tibial tray is cleaned to remove any contaminants.

» The implant is mounted on the fixture on the CMM's granite table.
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2. Measurement Program:

= A measurement program is created in the software using the CAD model. This program
defines the measurement path, probe changes, and the specific geometric features to
be measured (e.g., flatness of the tray, diameter and position of locking screw holes,
profile of the articulating surface).

3. Execution:

» The automated measurement program is executed. The SP25M probe scans the critical
surfaces of the implant to collect a high-density point cloud.

» For features like screw holes, touch-trigger probing might be used for efficiency.
4. Data Analysis:

» The collected data is compared against the nominal dimensions and tolerances
specified in the CAD model.

» A detailed inspection report is generated, highlighting any deviations. This report is
crucial for regulatory compliance and quality assurance.

5. Statistical Process Control (SPC):

» Data from multiple implants in a batch are statistically analyzed to monitor the
manufacturing process and identify any trends or systematic errors.
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Fig. 1: Workflow for Dimensional Verification of a Medical Implant.
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Application 2: Characterization of Custom Laboratory
Apparatus

Context: In experimental research, particularly in fields like microfluidics or custom-built optical
systems, the performance of the setup is often highly dependent on the precise geometry and
alignment of its components. The WENZEL LH 65 can be used to characterize these custom-

made parts to ensure they meet the experimental requirements.

Experimental Protocol: Verification of a Microfluidic Chip Manifold

Objective: To measure the critical features of a custom-manufactured manifold for a
microfluidic chip, including the positions of the inlet/outlet ports and the flatness of the
sealing surface.

Materials:
o WENZEL LH 65 CMM
o Renishaw TP200 touch-trigger probe with a fine stylus
o Optical sensor attachment (e.g., WENZEL SHAPETRACER) for surface topography
o Design drawings or CAD model of the manifold
Methodology:
1. Fixture and Alignment:
= The microfluidic manifold is fixtured on the CMM table.

= A manual alignment is performed to establish a coordinate system corresponding to the
part's datums.

2. Feature Measurement:

» The TP200 probe is used to measure the diameter and 3D coordinates of each port.
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» The distances between the ports are calculated and compared to the design
specifications.

3. Surface Flatness Measurement:

» The probe is switched to an optical sensor.

» The sealing surface of the manifold is scanned to generate a 3D point cloud.

» The flatness of the surface is calculated from the point cloud data. This is critical to
ensure a leak-proof connection to the microfluidic chip.

4. Data Reporting:

= A comprehensive report is generated detailing the measured dimensions, their deviation
from the nominal values, and a topographical map of the sealing surface.

» This data can be used to accept or reject the part, or to provide feedback to the
manufacturer for process improvement.
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Fig. 2: Logical Workflow for Characterizing a Custom Lab Apparatus.
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Conclusion

The WENZEL LH 65 is a high-performance coordinate measuring machine with the precision
and flexibility required for demanding scientific applications. Its robust design, coupled with
advanced probing technology, enables researchers and drug development professionals to
ensure the quality and dimensional integrity of critical components, from medical devices to
custom-built experimental apparatus. The detailed technical specifications and example
protocols provided in this guide serve as a starting point for integrating this powerful metrology
tool into a scientific research and development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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